2-Amino-9-(methoxymethyl)-9H-purin-6-ol
Overview
Description
“2-Amino-9-(methoxymethyl)-9H-purin-6-ol” is also known as Methoxymethylguanine . It is a compound with the empirical formula C7H9N5O2 and a molecular weight of 195.18 .
Molecular Structure Analysis
The molecular structure of “2-Amino-9-(methoxymethyl)-9H-purin-6-ol” is based on its empirical formula C7H9N5O2 . Further evaluation is needed to verify the exact structure .Scientific Research Applications
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Amino- and Diamino-9,10-Anthracenedione Derivatives
- Application : These compounds are key structures for obtaining various dyes. They also have potential as biologically active compounds with antibacterial, antifungal, anticancer, antioxidant, antiviral, immunostimulating, and antiprotozoal activity .
- Method : The compounds are obtained from 2-amino-9,10-anthracenediones .
- Results : Two compounds with high antiaggregatory activity were found in in vitro experiments .
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- Application : Pyrimidines display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
- Method : Pyrimidine analogs are synthesized by the regioselective reaction of carbonyl compounds (esters, aldehydes, and ketones) with amidines .
- Results : Literature studies reveal that a large number of pyrimidines exhibit potent anti-inflammatory effects .
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2-Amino-9-[(1S,3R,4S)-4-hydr-oxy-3-hydroxy-methyl-2-methyl-enecyclo-pent-yl]-1,9-dihydro-6H-purin-6-one monohydrate
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New nucleoside analogs from 2-amino-9-(β-D-ribofuranosyl)purine
- Application : Four novel derivatives of 2-amino-9-(β-D-ribofuranosyl)purine were synthesized and fully characterized . These new nucleoside analogs could have potential applications in various fields, although the specific applications were not detailed in the source .
- Method : The derivatives were obtained when 2-amino-9-(β-D-ribofuranosyl)purine was reacted with different aldehydes .
- Results : The products were isolated, purified by chromatography, and characterized by MS, complete NMR assignment as well as fluorescence and UV spectroscopy . The yields of these reactions were moderate (14–20%) .
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Amino- and Diamino-9,10-Anthracenedione Derivatives
properties
IUPAC Name |
2-amino-9-(methoxymethyl)-1H-purin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N5O2/c1-14-3-12-2-9-4-5(12)10-7(8)11-6(4)13/h2H,3H2,1H3,(H3,8,10,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVWIFQBDNZCHIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCN1C=NC2=C1N=C(NC2=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N5O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-9-(methoxymethyl)-9H-purin-6-ol | |
CAS RN |
1202645-50-8 |
Source
|
| Record name | 2-Amino-1,9-dihydro-9-(methoxymethyl)-6H-purin-6-one | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NL3PY28VAD | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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